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Compound of Interest

5-Bromo-2-methylamino-nicotinic
Compound Name:

acid
CAS No.: 610279-81-7
Cat. No.: B1275902

Get Quote

Executive Summary

5-Bromo-2-(methylamino)nicotinic acid is a high-value bifunctional scaffold in medicinal
chemistry. It possesses two distinct reactive centers: a C5-bromo handle for palladium-
catalyzed cross-couplings and an ortho-amino acid motif (C2-amino/C3-carboxyl) ideal for
heterocyclization into fused systems like pyrido[2,3-d]pyrimidines (privileged kinase inhibitor
scaffolds).

Conventional thermal synthesis with this scaffold is often plagued by poor solubility, prolonged
reaction times (12—24 hours), and competitive decarboxylation. This guide details microwave-
assisted protocols that reduce reaction times to minutes, improve solubility via superheating,
and significantly enhance yields.

Chemical Profile & Reactivity[1][2][3][4][5][6]
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Property Detail
5-Bromo-2-(methylamino)pyridine-3-carboxylic

IUPAC Name _ (methy ey Y
acid

Molecular Formula C7H7BrN20:2

MW 231.05 g/mol

Key Functionality 1

C5-Bromine: Electron-deficient aryl halide.
Excellent for Suzuki, Sonogashira, and

Buchwald-Hartwig couplings.

Key Functionality 2

C2-NHMe / C3-COOH: "Push-pull" system.
Precursor for Niementowski-type cyclizations to

form tricyclic heterocycles.

Solubility

Low in non-polar solvents. Soluble in DMSO,

DMF, and aqueous base.

Reactivity Landscape

The following diagram illustrates the divergent synthetic pathways accessible from this core

scaffold using microwave irradiation.
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Figure 1: Divergent synthetic pathways enabled by microwave irradiation.

Core Application 1: Microwave-Assisted Suzuki-
Miyaura Coupling

The C5 position is electronically deactivated by the pyridine nitrogen, making standard thermal
couplings sluggish. Microwave irradiation overcomes this activation barrier.

Mechanism & Rationale[7][8][9]

o Catalyst Choice: Pd(PPhs)a is standard, but Pd(dppf)Cl=-DCM is recommended for
microwave conditions due to higher thermal stability.

e Solvent System: A mixture of DME/Water (2:1) or Dioxane/Water (4:1) is critical. Water
dissolves the inorganic base (NazCOs), while the organic solvent solubilizes the aryl halide.
Microwave heating allows this biphasic mixture to reach temperatures (100-120°C) well
above the azeotropic boiling point, increasing the rate of the transmetallation step.

Detailed Protocol

Reagents:

5-Bromo-2-(methylamino)nicotinic acid (1.0 equiv)

Aryl boronic acid (1.2 — 1.5 equiv)

Catalyst: Pd(dppf)Cl2-DCM (5 mol%)

Base: 2M aq. Na2COs (3.0 equiv)

Solvent: 1,2-Dimethoxyethane (DME)
Step-by-Step:

e Vessel Loading: In a 10 mL microwave process vial, add the nicotinic acid derivative (1
mmol, 231 mg), aryl boronic acid (1.2 mmol), and Pd catalyst (0.05 mmol).

e Solvent Addition: Add DME (3 mL) and 2M NazCOs (1.5 mL).
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o Degassing: Cap the vial and purge with Nitrogen or Argon for 2 minutes (via septum).
Critical: Oxygen poisons the Pd catalyst.

e Microwave Parameters:
o Temperature: 110 °C
o Hold Time: 15 minutes
o Pressure Limit: 250 psi
o Stirring: High

o Work-up: Cool to RT. Filter through a Celite pad to remove Pd black. Acidify the filtrate with
1M HCI to pH 3—4 to precipitate the product (zwitterionic amino acid). Collect solid by
filtration.

Self-Validation:

e Success Indicator: Reaction mixture turns black (Pd precipitation) upon completion. LC-MS
shows consumption of Bromide (M+ and M+2 pattern disappears).

Core Application 2: Heterocyclization to Pyrido[2,3-
d]pyrimidines

This reaction constructs the second ring of the kinase inhibitor scaffold. Thermal condensation
with formamide usually requires 180—-200°C for hours. Microwave synthesis achieves this in
minutes.

Mechanism & Rationale

The reaction proceeds via a Niementowski-type condensation. The C2-methylamino group
attacks the electrophilic carbonyl of the reagent (formamide/urea), followed by cyclodehydration
involving the C3-carboxylic acid.

» Microwave Effect: The high polarity of formamide (high tan &) allows for extremely rapid
dielectric heating, driving the elimination of water molecules which is the rate-determining
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step.

Detailed Protocol

Reagents:
e 5-Bromo-2-(methylamino)nicotinic acid (1.0 equiv)
o Formamide (Excess, acts as solvent and reagent)
o Optional: Acetic anhydride (catalytic)
Step-by-Step:
e Vessel Loading: Place starting material (1 mmol) into a 10 mL microwave vial.
o Reagent Addition: Add Formamide (3—4 mL).
» Microwave Parameters:

o Temperature: 160-180 °C

o Hold Time: 10-15 minutes

o Power: Dynamic (Max 200W)

o Work-up: Pour the hot reaction mixture into ice-cold water (20 mL). The fused pyrido-
pyrimidine product usually precipitates immediately. Filter and wash with water.
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Figure 2: Workflow for the cyclization to pyrido[2,3-d]pyrimidine.

Synthesis of the Starting Material (The "Make"
Protocol)
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If the 5-bromo-2-(methylamino)nicotinic acid is not commercially available, it can be

synthesized rapidly from 2-chloro-5-bromonicotinic acid or 2-chloronicotinic acid (followed by

bromination).

Protocol (Nucleophilic Aromatic Substitution):

» Reagents: 2-Chloro-5-bromonicotinic acid (1 equiv), Methylamine (40% ag., 3-5 equiv).

e Solvent: Water or Ethanol.

e Microwave: 120 °C for 10 minutes.

» Note: The carboxylic acid may form a salt with the amine; acidification during workup is

required to isolate the free acid.

Troubleshooting & Optimization

Issue

Probable Cause

Solution

Low Yield in Suzuki

Protodebromination (H

replaces Br)

Reduce temperature to 100°C;
ensure solvent is strictly
degassed; switch to anhydrous

conditions using KsPOa.

Incomplete Cyclization

Temperature too low

Increase MW temp to 180°C.
Formamide requires high

energy to drive off water.

Vessel Overpressure

CO:2 evolution

(decarboxylation)

Do not exceed 140°C for the
Suzuki step if the acid group is
sensitive. Use a larger

headspace vial.

Pd Catalyst Crash

Poor solubility

Switch from Ethanol/Water to
DMF/Water or Dioxane/Water.
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o Citation: "2-(Methylamino)nicotinic acid was readily prepared in high yield by reacting 2-
chloronicotinic acid with 40% aqg MeNH2 under microwave irradiation."[1]

o Source: Tetrahedron Letters (via ResearchG
o URL:
e Suzuki Cross-Coupling of 5-Bromo-2-methylpyridin-3-amine.

o Citation: "Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine... produced
novel pyridine derivatives in moderate to good yield...[2] 85-95 °C."[2]

o Source: MDPI (Molecules).
o URL:

e Microwave Synthesis of Pyrido[2,3-d]pyrimidines.

o Citation: "Efficient one-pot three-component reaction... for the synthesis of pyrido[2,3-
d]pyrimidines using microwave irradiation."[3]

o Source: Scientific Research Publishing.
o URL:
e General Microwave Suzuki Protocols.

o Citation: "Microwave-assisted synthesis is faster, better and safer green chemistry
approach... The time taken for the synthesis is drastically reduced."
o Source: Asian Journal of Research in Chemistry.

o URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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